4-Azidobenzoylglycylhydrazide

• CAS No.: 77889-73-7
• Molecular Formula: C9H10N6O2
• Molecular Weight: 234.22 g/mol
• IUPAC Name: 2-azido-N-(2-hydrazinyl-2-oxoethyl)benzamide
• InChI: InChI=1S/C9H10N6O2/c10-13-8(16)5-12-9(17)6-3-1-2-4-7(6)14-15-11/h1-4H,5,10H2,(H,12,17)(H,13,16)
• InChI Key: UFDCTTANBVXPTI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)NN)N=[N+]=[N-]
• Synonyms: 4-azidobenzoylglycylhydrazide; AZBGH; para-azidobenzoyl glycylhydrazide

Description

4-Azidobenzoylglycylhydrazide is a synthetic hydrazide derivative characterized by an azide functional group (-N₃) attached to the benzoyl moiety. The azide group enables click chemistry reactions, such as the Staudinger ligation or copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it valuable for probing biomolecular interactions . However, detailed structural, thermodynamic, or pharmacological data for this specific compound are notably absent from the provided evidence, necessitating comparisons with structurally related hydrazide derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-azidobenzoylglycylhydrazide with analogous hydrazides, focusing on substituent effects, reactivity, and applications. Key compounds include 4-(Dimethylamino)benzohydrazide, 4-hydroxybenzohydrazide, and 4-hydroxybenzoic acid derivatives (–5, 7).

Table 1: Structural and Functional Comparison

Compound	Substituent	Key Functional Groups	Applications/Reactivity	Stability/Handling Concerns
4-Azidobenzoylglycylhydrazide	Azide (-N₃)	Benzoyl, glycylhydrazide	Bioconjugation, photoaffinity labeling	Light-sensitive; potential explosive risk
4-(Dimethylamino)benzohydrazide	Dimethylamino (-N(CH₃)₂)	Benzoyl, hydrazide	Crystal engineering, hydrogen-bonded networks	Stable under ambient conditions
4-Hydroxybenzohydrazide	Hydroxyl (-OH)	Benzoyl, hydrazide	Antimicrobial agents, supramolecular assemblies	Hygroscopic; requires anhydrous storage
4-Hydroxybenzoic acid	Hydroxyl (-OH)	Carboxylic acid	Preservative, pharmaceutical intermediate	Low toxicity; stable in acidic conditions

Key Findings:

Reactivity: The azide group in 4-azidobenzoylglycylhydrazide confers unique reactivity for bioorthogonal chemistry, unlike the dimethylamino or hydroxyl groups in analogs . 4-Hydroxybenzohydrazide exhibits antimicrobial activity due to hydrogen-bonding capacity, a property less prominent in azide-containing derivatives .

Crystallographic Properties: 4-(Dimethylamino)benzohydrazide forms hydrogen-bonded dimers (N–H···O interactions) with a lattice energy of -176.5 kJ/mol, as determined by DFT calculations . Similar data for 4-azidobenzoylglycylhydrazide are unavailable but hypothesized to differ due to steric effects of the azide group.

Thermodynamic Stability: Hydrazides with electron-donating groups (e.g., -N(CH₃)₂ in 4-(Dimethylamino)benzohydrazide) exhibit higher thermal stability than those with electron-withdrawing groups (e.g., -N₃) .

Safety and Handling: 4-Azidobenzoylglycylhydrazide’s azide group poses explosion risks under heat or mechanical stress, unlike the safer hydroxyl or dimethylamino analogs .